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Abstract
UAMC-3203 hydrochloride is a potent and selective small-molecule inhibitor of ferroptosis, a

form of regulated cell death driven by iron-dependent lipid peroxidation.[1][2] Its improved

stability and solubility compared to earlier ferroptosis inhibitors like Ferrostatin-1 make it a

valuable tool for studying cellular death pathways and a promising candidate for therapeutic

development in diseases associated with ferroptosis.[3][4] This document provides detailed

protocols for the preparation of UAMC-3203 hydrochloride stock solutions for both in vitro and

in vivo applications, alongside relevant chemical and biological data to guide experimental

design.

Chemical and Physical Properties
UAMC-3203 hydrochloride is a white to off-white solid.[5] A summary of its key chemical

properties is presented in Table 1.
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Property Value Reference

Molecular Formula C₂₅H₃₈ClN₅O₂S [5]

Molecular Weight 508.12 g/mol [5]

CAS Number 2271358-65-5 [5]

Purity ≥98% [2]

Appearance Crystalline solid [2]

Mechanism of Action: Inhibition of Ferroptosis
UAMC-3203 acts as a lipophilic radical-trapping antioxidant.[1][6] It intercalates into cellular

membranes where it can directly scavenge lipid peroxyl radicals, thereby halting the chain

reaction of lipid peroxidation that is characteristic of ferroptosis.[1][4] This mechanism of action

prevents the accumulation of cytotoxic lipid reactive oxygen species (ROS) and subsequent

cell death. The inhibitory effect of UAMC-3203 on the ferroptosis signaling pathway is depicted

in the following diagram.

Ferroptosis Induction Cellular Events

Point of Intervention

System Xc- inhibition
(e.g., Erastin)

Glutathione (GSH)
Depletion

leads to

GPX4 inhibition
(e.g., RSL3)

GPX4 Inactivation
causes Lipid ROS

Accumulation
results in

Lipid Peroxidation
drives Ferroptotic

Cell Death

UAMC-3203
Hydrochloride

Inhibits by
radical trapping

Click to download full resolution via product page

Diagram 1. UAMC-3203 Hydrochloride Mechanism of Action.
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The solubility of UAMC-3203 hydrochloride is a critical factor in the preparation of stock

solutions. It is highly soluble in organic solvents such as Dimethyl Sulfoxide (DMSO) and

ethanol, but has limited solubility in aqueous solutions.[7] For most in vitro cell culture

experiments, a high-concentration stock solution in DMSO is recommended. For in vivo

studies, specific formulations are required to ensure bioavailability and minimize toxicity.

Table 2: Solubility of UAMC-3203 Hydrochloride

Solvent Solubility Notes Reference

DMSO
≥ 125 mg/mL (≥

246.00 mM)

Ultrasonic treatment

may be needed. Use

of fresh, anhydrous

DMSO is

recommended as

hygroscopic DMSO

can impact solubility.

[5]

Ethanol Soluble ---

Water Insoluble ---

DMSO:PBS (pH 7.2)

(1:3)
~0.25 mg/mL

Prepare by first

dissolving in DMSO,

then diluting with PBS.

Aqueous solutions are

not recommended for

storage beyond one

day.

[7]

Experimental Protocols
Protocol 1: Preparation of High-Concentration Stock
Solution for In Vitro Use
This protocol describes the preparation of a 10 mM stock solution in DMSO.

Materials:
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UAMC-3203 hydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Procedure:

Weighing: Accurately weigh the desired amount of UAMC-3203 hydrochloride powder in a

sterile microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh

out 5.08 mg of the compound.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the tube. For a 10 mM

stock solution, add 1 mL of DMSO for every 5.08 mg of UAMC-3203 hydrochloride.

Dissolution: Vortex the solution vigorously for 1-2 minutes to facilitate dissolution. If the

compound does not fully dissolve, sonicate the tube in a water bath for 5-10 minutes.[3]

Visually inspect the solution to ensure there are no visible particles.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for

short-term storage (up to 1 month) or -80°C for long-term storage (up to 6 months).[5]

Table 3: Example Volumes for Preparing 10 mM Stock Solution

Desired Volume Mass of UAMC-3203 HCl Volume of DMSO

1 mL 5.08 mg 1 mL

5 mL 25.4 mg 5 mL

10 mL 50.8 mg 10 mL
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Protocol 2: Preparation of Working Solutions for In Vivo
Use
For animal studies, UAMC-3203 hydrochloride must be formulated in a vehicle that is safe for

administration and ensures solubility. Below are three commonly used formulations. It is

recommended to prepare these solutions fresh on the day of use.

Materials:

10 mM UAMC-3203 hydrochloride stock solution in DMSO (from Protocol 1)

Polyethylene glycol 300 (PEG300)

Tween-80

Sterile Saline (0.9% NaCl)

(2-Hydroxypropyl)-β-cyclodextrin (SBE-β-CD)

Corn Oil

Sterile tubes and syringes

Formulation A: DMSO/PEG300/Tween-80/Saline[3]

To prepare 1 mL of a 2.08 mg/mL (4.09 mM) working solution, begin with a 20.8 mg/mL stock

solution of UAMC-3203 in DMSO.

In a sterile tube, add 100 µL of the 20.8 mg/mL DMSO stock solution to 400 µL of PEG300.

Mix thoroughly.

Add 50 µL of Tween-80 to the mixture and mix until the solution is clear.

Add 450 µL of sterile saline to bring the final volume to 1 mL. Mix thoroughly before

administration.

Formulation B: DMSO/SBE-β-CD in Saline[5]
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To prepare 1 mL of a ≥ 2.08 mg/mL (≥ 4.09 mM) working solution, start with a 20.8 mg/mL

stock solution in DMSO.

In a sterile tube, add 100 µL of the 20.8 mg/mL DMSO stock solution to 900 µL of a 20%

SBE-β-CD solution in saline.

Mix thoroughly until the solution is clear.

Formulation C: DMSO/Corn Oil[5]

To prepare 1 mL of a ≥ 2.08 mg/mL (≥ 4.09 mM) working solution, use a 20.8 mg/mL stock

solution in DMSO.

In a sterile tube, add 100 µL of the 20.8 mg/mL DMSO stock solution to 900 µL of corn oil.

Mix thoroughly.
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In Vitro Workflow In Vivo Workflow
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Diagram 2. Experimental Workflow for UAMC-3203 HCl.
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UAMC-3203 hydrochloride has demonstrated potent inhibition of ferroptosis in various

experimental models.

Table 4: In Vitro and In Vivo Activity of UAMC-3203 Hydrochloride

Parameter
Cell Line /
Animal Model

Concentration
/ Dosage

Result Reference

IC₅₀

Human IMR-32

Neuroblastoma

Cells

10 nM

Inhibition of

erastin-induced

ferroptosis.

[2]

IC₅₀ General 12 nM

Potent and

selective

ferroptosis

inhibitor.

[5]

Cytotoxicity

Human Corneal

Epithelial (HCE)

Cells

10 µM and 50

µM

Significant

reduction in cell

viability after 3

hours. No toxicity

observed at 10

nM and 1 µM.

[3]

In Vivo Efficacy

Mouse model of

acute iron

poisoning

20 µmol/kg

Decreased

plasma lactate

dehydrogenase

(LDH) levels.

[2]

In Vivo Toxicity Wild-type mice

20 µmol/kg (daily

intraperitoneal

injection for 4

weeks)

No observed

toxicity.
[5]

Conclusion
UAMC-3203 hydrochloride is a robust and reliable tool for the study of ferroptosis. Proper

preparation of stock and working solutions is paramount to achieving reproducible and

accurate experimental results. The protocols and data presented in this application note
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provide a comprehensive guide for researchers utilizing this potent ferroptosis inhibitor. Always

refer to the specific product information sheet for the lot of UAMC-3203 hydrochloride being

used and adhere to all laboratory safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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